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The ZENITH20 trial was a global, multicenter, multi-cohort, open-label Phase II study. Its primary objective

was to evaluate the efficacy and safety of poziotinib in patients with advanced or metastatic NSCLC

harboring EGFR or HER2 exon 20 insertion mutations [1]. The primary endpoint for all cohorts was the

Objective Response Rate (ORR) as assessed by an independent review committee using RECIST v1.1

guidelines.

The table below outlines the design of the key cohorts for which results are available.

Cohort Patient Population
Prior Lines of
Therapy

Poziotinib Dosing
Primary End
Point (ORR)

Cohort 1
[2] [3]

EGFR exon 20
insertion NSCLC

Previously treated 16 mg once daily [3] 14.8% (95% CI:
8.9-22.6) [2]

Cohort 2
[1]

HER2 exon 20
insertion NSCLC

Previously treated
(median: 2 lines)

16 mg once daily 27.8% (95% CI:
18.9-38.2) [1]

Cohort 4
[4]

HER2 exon 20
insertion NSCLC

Treatment-naive 16 mg once daily or 8
mg twice daily

39% (95% CI:
28-50) [4]

Efficacy and Safety Outcomes

The efficacy and safety profiles of poziotinib varied across the different cohorts and mutation types.
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Efficacy and Safety by Cohort and Mutation

Cohort /
Analysis

Key Efficacy
Findings

Common Grade ≥3 Treatment-Related Adverse
Events

| Cohort 2 (HER2, pretreated) [1] | - ORR: 27.8%

Disease Control Rate (DCR): 70.0%
Median Progression-Free Survival (mPFS): 5.5 months

Median Duration of Response (mDoR): 5.1 months | - Rash (48.9%)
Diarrhea (25.6%)

Stomatitis (24.4%) | | Cohort 4 (HER2, treatment-naive) [4] | - ORR: 39%
DCR: 73%

mPFS: 5.6 months
mDoR: 5.7 months | - Rash (45% QD, 39% BID)

Stomatitis (21% QD, 15% BID)
Diarrhea (15% QD, 21% BID) | | Cohort 1 (EGFR, pretreated) [2] [3] | - ORR: 14.8%

DCR: 68.7%
mPFS: 4.2 months

mDoR: 7.4 months | - Rash (28%)
Diarrhea (25%)

Stomatitis (9%) |

Impact of Insertion Location on Efficacy (Exploratory Analysis) An important exploratory analysis from

Cohort 1 and preclinical work investigated how the specific location of the EGFR exon 20 insertion

impacts poziotinib sensitivity [2]. Insertions were classified as:

Near-loop (A767-P772)
Far-loop (H773-R776)

Poziotinib demonstrated superior efficacy in patients with near-loop insertions compared to those with far-

loop insertions [2]. In contrast, the TKI mobocertinib showed similar activity across both groups [2].

Mutation Location Therapy Tumor Size Reduction Median PFS

Near-loop Poziotinib -25.9% 11.1 months

Far-loop Poziotinib -9.8% 3.5 months
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Mutation Location Therapy Tumor Size Reduction Median PFS

Near-loop Mobocertinib -38.5% 12.0 months

Far-loop Mobocertinib -34.1% 13.0 months

Experimental Workflow and Mechanism of Action

The following diagram illustrates the experimental workflow and key biological concepts investigated in the

ZENITH20 trial and associated research.
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Poziotinib is an irreversible pan-ErbB inhibitor that targets EGFR (HER1), HER2, and HER4 [1]. Its

mechanism is particularly relevant for exon 20 insertion mutations, which typically confer resistance to
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earlier generations of EGFR TKIs. Preclinical studies indicated that poziotinib could overcome this

resistance, leading to its evaluation in the ZENITH20 trial [1] [2].

Research Protocol Outline

For scientists aiming to design studies based on the ZENITH20 findings, here is a summary of the core

protocol elements.

1. Study Objectives

Primary Objective: To assess the ORR of poziotinib as determined by independent review.

Secondary Objectives: To evaluate DCR, DoR, PFS, and safety/tolerability.

2. Key Patient Selection Criteria

Inclusion: Aged ≥18 years with histologically confirmed, locally advanced or metastatic NSCLC;
documented EGFR or HER2 exon 20 insertion mutation; measurable disease per RECIST v1.1.

Specific Cohorts: Defined by prior therapy (e.g., treatment-naive or previously treated).
Brain Metastases: Allowed if the patient was clinically stable and off high-dose

corticosteroids/anticonvulsants [1].

3. Study Treatment & Assessments

Intervention: Oral poziotinib in 28-day cycles. Tested regimens included 16 mg once daily and 8 mg

twice daily [4].
Tumor Assessments: Conducted at baseline, every 8 weeks for the first year, and then every 12

weeks using CT or MRI. Brain MRI was required for patients with known CNS metastases [1].
Statistical Analysis: The study was powered to test a null hypothesis ORR of 17% against a target

ORR of 30% [1].

Future Research Considerations

Mutation Location: The differential efficacy of TKIs based on the precise location of exon 20
insertions (near-loop vs. far-loop) highlights a critical area for personalized medicine. Future trials

could stratify patients based on insertion type [2].
Dosing Optimization: The exploration of alternative dosing schedules (e.g., 8 mg twice daily in

Cohort 4) was aimed at improving the therapeutic window by mitigating toxicities while maintaining
efficacy [4].
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Trial Status: Be aware that the development of poziotinib in the ZENITH20 trial was discontinued
as of January 2024 [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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